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Compound of Interest

4-Bromo-6-cyclopropylpyridin-2-
Compound Name:
amine

Cat. No.: B12830864

Get Quote

\ J

CAS: 1622839-19-3 | Formula: C8H9BrN2 | M.W.: 213.08 g/mol

Executive Summary

4-Bromo-6-cyclopropylpyridin-2-amine is a high-value heterocyclic intermediate, primarily
utilized in the synthesis of next-generation kinase inhibitors (e.g., targeting JAK, BTK, or Trk
pathways). Its structural motif—an aminopyridine scaffold with a lipophilic cyclopropyl group—
modulates potency and metabolic stability in drug candidates.

For drug development professionals, the critical quality attribute (CQA) of this reference
standard is not just absolute purity, but the quantification of regioisomeric impurities
(specifically the 3-bromo and 5-bromo isomers). These isomers possess similar
physicochemical properties but distinct biological activities, making their separation and
identification paramount during the CMC (Chemistry, Manufacturing, and Controls) phase.

This guide provides an objective comparison of reference standard grades and details a
validated analytical framework for characterization.
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Comparative Analysis: Selecting the Right Standard
Grade

Not all "standards" are created equal. The choice between a Primary Reference Standard and
a Reagent Grade material depends on the development stage.

Table 1: Performance Matrix of Reference Standard
Grades

S Primary Reference Working Standard Reagent Grade
eature
Standard (CRM) (Secondary) (Research)
Purity (HPLC) > 99.0% (Area %) > 98.0% (Area %) > 95.0% - 97.0%
Absolute Content (98-  Qualified against ]
Assay (Mass Balance) ) Not Determined
102% wiw) Primary
Fully Characterized ] N
] i ] Major Impurities )
Impurity Profile (Isomers, Residual Unknown / Generic

Identified
Solvents, Water)

H-NMR, C-NMR, MS,
Data Package HPLC, H-NMR HPLC only
IR, TGA/KF, HPLC

GLP/GMP Release

) Routine QC, In- Early Discovery,
Intended Use Testing, Method )
o process checks Synthesis
Validation
Cost Factor High (10x) Medium (3x) Low (1x)

Decision Logic
e Use Primary Standards when validating the HPLC method for the API or when releasing

clinical batches.

e Use Working Standards for daily monitoring of reaction progress or intermediate quality
control.

o Use Reagent Grade only as a starting material for synthesis, never for quantitative analysis
of the final drug substance.
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Technical Specifications & Characterization

To establish the integrity of the reference standard, the following data profile is required.

Identification (NMR & MS)

e 1H NMR (400 MHz, DMSO-d6):
o 0 6.65 (d, J=1.5 Hz, 1H): H-3 proton (between amine and bromo).
o 0 6.90 (d, J=1.5 Hz, 1H): H-5 proton (between bromo and cyclopropyl).
o 0 6.20 (br s, 2H): -NH2 amine protons (exchangeable).
o 0 1.90 (m, 1H): Cyclopropyl CH (methine).
o 0 0.85-0.95 (M, 4H): Cyclopropyl CH2 (methylene).

o Note: The coupling constant (J) and shift difference between H-3 and H-5 are critical for
distinguishing from the 3-bromo isomer (where H-4 and H-5 would show ortho-coupling, J
~8 Hz).

e Mass Spectrometry (ESI+):

o m/z: 213.0 [M+H]+ and 215.0 [M+H]+ (1:1 isotopic pattern characteristic of Bromine).

Stability Profile

» Hygroscopicity: Moderately hygroscopic. Store in a desiccator.

 Light Sensitivity: Halogenated pyridines can undergo photolytic dehalogenation. Store in
amber vials.

e Retest Period: Typically 12 months at +4°C.
Experimental Protocols

Protocol A: High-Resolution HPLC for Purity & Isomer
Separation
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Objective: To quantify purity and separate the 4-bromo target from potential 3-bromo or 5-
bromo regioisomers.

Methodology:
e Column: Agilent Zorbax Eclipse Plus C18 (150 mm x 4.6 mm, 3.5 um) or equivalent.

o Rationale: A C18 stationary phase provides sufficient hydrophobic selectivity to separate
the cyclopropyl moiety variations.

» Mobile Phase:
o A: 0.1% Trifluoroacetic acid (TFA) in Water.
o B:0.1% TFA in Acetonitrile.

o Rationale: TFA suppresses the ionization of the pyridine nitrogen and the free amine,
sharpening peak shape and reducing tailing caused by silanol interactions.

e Gradient Program:

[¢]

0-2 min: 5% B (Isocratic hold)

[¢]

2-15 min: 5% - 90% B (Linear gradient)

[e]

15-20 min: 90% B (Wash)

o

20-25 min: 5% B (Re-equilibration)

e Detection: UV at 254 nm (aromatic ring) and 210 nm (general).
e Flow Rate: 1.0 mL/min; Temp: 30°C.

System Suitability Criteria (Self-Validating):

e Tailing Factor: < 1.5 for the main peak.

e Resolution: > 2.0 between the main peak and the nearest impurity (likely the des-bromo
analog).
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Protocol B: 1IH-NMR Identification Workflow

Objective: To confirm the position of the bromine atom (Regiochemistry).
Methodology:
e Dissolve ~10 mg of the standard in 0.6 mL DMSO-d6.
e Acquire spectrum with at least 16 scans to ensure signal-to-noise ratio > 100:1.
e Analysis: Focus on the aromatic region (6.0 - 7.5 ppm).

o 4-Bromo isomer: Two singlets (or meta-coupled doublets, J ~1-2 Hz).

o 3-Bromo isomer: Two doublets with ortho-coupling (J ~8 Hz).

o 5-Bromo isomer: Two doublets with ortho-coupling (J ~8 Hz).
Visualization of Workflows

Diagram 1: Analytical Characterization Workflow

This diagram illustrates the logical flow for qualifying the reference standard.
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Caption: Analytical workflow for qualifying 4-Bromo-6-cyclopropylpyridin-2-amine reference

standards.
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Diagram 2: Impurity Origin & Control

Understanding where impurities come from allows for better control.

Starting Material Cyclopropyl Boronic Acid
(2-Amino-4,6-dibromopyridine) (Suzuki Coupling)

Excess Reagent/Temp |Poor Regioselectivity \_Controlled Pd Catalysis

Impurity A: Bis-cyclopropyl Impurity C: Regioisomer

(Over-reaction) (Coupling at C4 instead of C6) VEIRLEHE £ BTG eTaTafgil

Pd Residue / H2

Impurity B: Des-bromo
(Protodehalogenation)

Click to download full resolution via product page

Caption: Synthesis pathway showing the origin of critical impurities (Regioisomers and Over-
reaction products).
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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